Cas no 1804382-46-4 (6-Bromo-3-chloro-2-fluorophenacyl bromide)

• Product Name: 6-Bromo-3-chloro-2-fluorophenacyl bromide
• CAS No: 1804382-46-4
• MF: C₈H₄Br₂ClFO
• MW: 330.376163482666
• MDL: MFCD28096621
• CID: 4618446
• Update Time: 2025-06-08

6-Bromo-3-chloro-2-fluorophenacyl bromide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-2-fluorophenacyl bromide

• MDL： MFCD28096621
• Inchi： 1S/C8H4Br2ClFO/c9-3-6(13)7-4(10)1-2-5(11)8(7)12/h1-2H,3H2
• InChI Key： VIQIMEJKLUENCG-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(Br)C=CC(Cl)=C1F)CBr

Additional information on 6-Bromo-3-chloro-2-fluorophenacyl bromide

Comprehensive Overview of 6-Bromo-3-chloro-2-fluorophenacyl bromide (CAS No. 1804382-46-4)

6-Bromo-3-chloro-2-fluorophenacyl bromide (CAS No. 1804382-46-4) is a halogenated aromatic compound with significant applications in organic synthesis and pharmaceutical intermediates. This compound belongs to the class of phenacyl bromides, which are widely utilized in cross-coupling reactions and nucleophilic substitutions. Its unique structure, featuring bromo, chloro, and fluoro substituents, makes it a versatile building block for constructing complex molecules in medicinal chemistry and material science.

The growing interest in 6-Bromo-3-chloro-2-fluorophenacyl bromide is driven by its role in drug discovery and agrochemical development. Researchers are increasingly exploring its potential as a precursor for biologically active compounds, particularly in the design of kinase inhibitors and antimicrobial agents. Its multi-halogenated structure allows for selective functionalization, enabling the synthesis of diverse derivatives with tailored properties. This aligns with current trends in green chemistry, where efficient and sustainable synthetic routes are prioritized.

From a structural-activity relationship perspective, the presence of fluorine in 6-Bromo-3-chloro-2-fluorophenacyl bromide enhances its metabolic stability and binding affinity, making it valuable for proteolysis-targeting chimera (PROTAC) applications. The compound's CAS No. 1804382-46-4 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and fragment-based drug design. Recent studies highlight its utility in photoaffinity labeling, a technique gaining traction in target identification and mechanistic studies.

In the context of industrial applications, 6-Bromo-3-chloro-2-fluorophenacyl bromide is employed in the production of specialty chemicals and advanced materials. Its compatibility with palladium-catalyzed reactions (e.g., Suzuki-Miyaura coupling) positions it as a key intermediate for OLED materials and liquid crystals. The compound's thermal stability and solubility profile are often discussed in patent literature, underscoring its commercial viability.

Quality control of CAS No. 1804382-46-4 involves rigorous HPLC analysis and NMR spectroscopy to ensure purity for research-grade applications. Suppliers typically provide technical data sheets detailing its storage conditions (e.g., inert atmosphere, low temperature) to maintain stability. As the demand for halogenated building blocks rises, this compound continues to attract attention in academic and industrial R&D circles.

Environmental and safety considerations for 6-Bromo-3-chloro-2-fluorophenacyl bromide adhere to standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling. The compound's ecological impact is mitigated through controlled disposal methods, aligning with REACH compliance guidelines.

Future research directions for CAS No. 1804382-46-4 may explore its utility in click chemistry and bioorthogonal reactions, leveraging its reactive phenacyl moiety. With the expansion of precision medicine, this compound could play a pivotal role in developing targeted therapies and diagnostic probes. Its structure-optimization potential remains a hot topic in computational chemistry forums and molecular modeling studies.